Cas no 146948-44-9 (Methyl 3-Amino-2-methyl-5-nitrobenzoate)

• Product Name: Methyl 3-Amino-2-methyl-5-nitrobenzoate
• CAS No: 146948-44-9
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 100960
• PubChem ID: 24728932
• Update Time: 2025-04-18

Methyl 3-Amino-2-methyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-methyl-5-nitrobenzoate
• 3-Amino-2-methyl-5-nitro-benzoic acid methyl ester
• Benzoic acid,3-amino-2-methyl-5-nitro-, methyl ester
• 3-Amino-2-methyl-5-nitro-benzoic acid methyl ester
• 4-AMINO-2-METHYL-5-NITRO-BENZOIC ACID METHYL ESTER
• methyl 3-amino-2-methyl-5-nitrobenzoate
• Benzoic acid, 3-amino-2-methyl-5-nitro-, methyl ester (9CI)
• SCHEMBL1945443
• BFLLYARQPPIGME-UHFFFAOYSA-N
• methyl3-amino-2-methyl-5-nitrobenzoate
• SB79464
• Benzoic acid, 3-amino-2-methyl-5-nitro-, methyl ester
• 146948-44-9
• F18399
• CS-0370846
• Methyl 3-Amino-2-methyl-5-nitrobenzoate

• Inchi： 1S/C9H10N2O4/c1-5-7(9(12)15-2)3-6(11(13)14)4-8(5)10/h3-4H,10H2,1-2H3
• InChI Key： BFLLYARQPPIGME-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=C(C=1C)N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 210.06400
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• Refractive Index: 1.596
• PSA: 98.14000
• LogP: 2.37640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives